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Compound of Interest

Compound Name: (-)-Vestitol

CAS No.: 35878-41-2

Cat. No.: B192651

Get Quote

Introduction
(-)-Vestitol is a naturally occurring isoflavonoid found in sources such as Brazilian red propolis

and licorice root.[1][2] It is recognized for a range of potent biological activities, including anti-

inflammatory, anti-viral, and antiparasitic properties.[1] Mechanistically, (-)-Vestitol has been

shown to exert its anti-inflammatory effects by inhibiting the release of key chemokines from

macrophages, such as CXCL1/KC and CXCL2/MIP-2, and by modulating the NF-κB signaling

pathway.[1][2][3][4][5] Accurate and reproducible preparation of (-)-Vestitol solutions is

fundamental for investigating its therapeutic potential in preclinical research and drug

development. This document provides detailed protocols for the preparation, storage, and

application of (-)-Vestitol solutions in biological experiments.

Physicochemical Properties of (-)-Vestitol
A summary of the key physicochemical properties of (-)-Vestitol is presented below.
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Property Value Reference

Synonyms

(3R)-Vestitol, (3R)-3-(2-

hydroxy-4-methoxyphenyl)-3,4-

dihydro-2H-chromen-7-ol

[2]

CAS Number 35878-41-2 [1][2][6][7]

Molecular Formula C₁₆H₁₆O₄ [1][7]

Molecular Weight 272.30 g/mol [1][2][7]

Appearance Solid [1]

Solubility Data for (-)-Vestitol
The choice of solvent is critical for ensuring the bioavailability of (-)-Vestitol in experimental

systems. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions for in vitro studies. For in vivo applications, specific formulations

are required to maintain solubility upon dilution into aqueous systems.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.medkoo.com/products/56396
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml3931
https://www.medkoo.com/products/56396
https://commonchemistry.cas.org/detail?cas_rn=35878-41-2
https://aobious.com/aobious/ultra-pure-pharmacological-standard/3556-vestitol.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml3931
https://aobious.com/aobious/ultra-pure-pharmacological-standard/3556-vestitol.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml3931
https://www.medkoo.com/products/56396
https://aobious.com/aobious/ultra-pure-pharmacological-standard/3556-vestitol.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml3931
https://www.benchchem.com/product/b192651/docs?utm_src=pdf-body#topic-preparation-and-use-of-vestitol-stock-solutions-for-biological-experiments
https://www.benchchem.com/product/b192651/docs?utm_src=pdf-body#topic-preparation-and-use-of-vestitol-stock-solutions-for-biological-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent/Formulatio
n

Maximum
Solubility

Notes Reference

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (367.24

mM)

Requires sonication to

fully dissolve. Use

newly opened,

anhydrous DMSO as

it is hygroscopic.

[8]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (9.18

mM)

A common formulation

for in vivo studies.
[8]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (9.18

mM)

An alternative

formulation for in vivo

administration.

[8]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (9.18

mM)

Suitable for oral or

parenteral

administration in

animal models.

[8]

Experimental Protocols
Protocol for Preparing a 100 mM (-)-Vestitol Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution for long-

term storage and subsequent dilution.

Materials:

(-)-Vestitol powder (CAS: 35878-41-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or cryovial

Calibrated analytical balance
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Sterile pipette tips

Vortex mixer

Water bath sonicator

Procedure:

Equilibration: Allow the (-)-Vestitol container and anhydrous DMSO to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh 27.23 mg of (-)-Vestitol powder and transfer it to a sterile amber

vial.

Dissolution: Add 1.0 mL of anhydrous DMSO to the vial containing the (-)-Vestitol powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Sonication: To ensure complete dissolution, place the vial in a water bath sonicator and

sonicate until the solution is clear and free of visible particulates.[8]

Storage: Aliquot the 100 mM stock solution into smaller volumes in sterile cryovials to

minimize freeze-thaw cycles. Store immediately as recommended in Section 5.

Protocol for Preparing Working Solutions for In Vitro
Assays
This protocol details the dilution of the primary DMSO stock solution into an aqueous buffer or

cell culture medium for direct application to cells.

Materials:

100 mM (-)-Vestitol stock solution in DMSO

Sterile cell culture medium or desired aqueous buffer (e.g., PBS)

Sterile microcentrifuge tubes
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Sterile pipette tips

Procedure:

Calculate Dilution: Determine the volume of the 100 mM stock solution needed for your

desired final concentration. For example, to prepare 1 mL of a 100 µM working solution, you

will need 1 µL of the 100 mM stock.

Dilution Step: Add 999 µL of the desired cell culture medium or buffer to a sterile

microcentrifuge tube. Add the 1 µL of the 100 mM (-)-Vestitol stock solution directly into the

medium. Crucially, always add the DMSO stock to the aqueous solution, not the other way

around, to prevent precipitation.[9]

Mixing: Mix immediately and thoroughly by gentle vortexing or by pipetting up and down.

Visually inspect the solution to ensure no precipitation has occurred.

Vehicle Control: Prepare a vehicle control solution containing the same final concentration of

DMSO as the experimental samples (e.g., 0.1% DMSO in the example above). This is

essential for distinguishing the effects of (-)-Vestitol from those of the solvent.[10]

Application: Use the freshly prepared working solution immediately in your biological assay.

Typical in vitro working concentrations range from 0.5 µM to 10 µM.[3][4][11]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of (-)-Vestitol solutions.

Solution Type
Storage
Temperature

Maximum Storage
Period

Reference

Primary Stock

Solution (in DMSO)
-80°C 6 months [8]

Primary Stock

Solution (in DMSO)
-20°C 1 month [7][8]

Working Solutions

(Aqueous)
2-8°C

Must be prepared

fresh daily
General Lab Practice
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Note: Avoid repeated freeze-thaw cycles of the primary stock solution by preparing single-use

aliquots.

Visualization of Protocols and Mechanisms
Experimental Workflow
The following diagram illustrates the general workflow from preparing the stock solution to its

application in a typical in vitro cell-based assay.
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Solution Preparation

Experimental Use

1. Weigh (-)-Vestitol

2. Dissolve in DMSO
(Vortex/Sonicate)

3. Aliquot & Store Stock
(-80°C)

4. Thaw Stock Aliquot

On day of experiment

5. Prepare Working Solution
(Dilute in Medium)

6. Treat Cells

7. Perform Assay
(e.g., Cytokine Measurement)

Click to download full resolution via product page

Caption: Workflow for (-)-Vestitol solution preparation and use.
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Simplified Signaling Pathway
(-)-Vestitol exerts its anti-inflammatory effects in part by inhibiting the NF-κB signaling pathway,

which is a key regulator of pro-inflammatory gene expression.
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Caption: Inhibition of the NF-κB pathway by (-)-Vestitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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